N-Cyclohexyl-N,4-dimethylbenzenesulfonamide

• IUPAC Name: N-cyclohexyl-N,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H21NO2S/c1-12-8-10-14(11-9-12)18(16,17)15(2)13-6-4-3-5-7-13/h8-11,13H,3-7H2,1-2H3
• InChI Key: TUDIMCFGDSIGJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2CCCCC2
• Molecular Formula: C14H21NO2S
• DSSTOX Substance ID: DTXSID50346703
• Molecular Weight: 267.39 g/mol
• CAS RN: 57186-74-0

Description

“N-Cyclohexyl-N,4-dimethylbenzenesulfonamide” is a chemical compound with the molecular formula C14H21NO2S. It is also known by other names such as “N-Cyclohexyl-p-toluenesulfonamide” and "N-CYCLOHEXYL-4-METHYLBENZENESULFONAMIDE".

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with a methyl group and a sulfonamide group. The sulfonamide group is further substituted with a cyclohexyl group.

Physical And Chemical Properties Analysis

“this compound” appears as a yellowish-brown fused mass or white crystalline solid with little or no odor. Its molecular weight is approximately 253.36 g/mol.

Scientific Research Applications

Chemical Reactions and Synthesis

• N-Cyclohexyl-N,4-dimethylbenzenesulfonamide and its derivatives have been studied extensively in various chemical reactions and synthesis processes. For instance, N, N-dibromobenzenesulfonamide, a related compound, has shown potential in reactions with cyclohexene in different solvents, leading to the formation of several by-products with potential utility in chemical synthesis (Takemura, Niizato, & Ueno, 1971). Additionally, the ortho-lithiation of N,N-dimethylbenzenesulfonamide and its subsequent condensation with various electrophilic compounds have been explored, yielding products like carbinol, imine, and amide, which have significant implications in organic synthesis (Watanabe, Schwarz, Hauser, Lewis, & Slocum, 1969).

Catalysis and Oxidative Reactions

• The derivatives of this compound have been used as substituents in catalytic applications. For example, 4-tert-Butylbenzenesulfonamide was used in iron phthalocyanine, demonstrating notable stability under oxidative conditions and efficiency in the oxidation of cyclohexene (Işci, Caner, Zorlu, Gürek, Dumoulin, & Ahsen, 2014).

Pharmaceutical Research

• In the pharmaceutical field, sulfonamide derivatives have shown potential as cyclooxygenase inhibitors, with implications for the treatment of conditions like rheumatoid arthritis and osteoarthritis. A study found that certain sulfonamide derivatives displayed significant inhibitory effects on cyclooxygenase enzymes (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

Material Science and Structural Analysis

• The compound has also been the subject of material science research, particularly in understanding its crystal structure and properties. For example, the structure and electronic properties of a novel sulfonamide molecule were characterized, providing insights into its potential applications in material science (Murthy, Suneetha, Armaković, Armaković, Suchetan, Giri, & Rao, 2018).

Environmental Safety and Sensor Development

• Research has been conducted on developing sensors for environmental safety using derivatives of this compound. A study focused on developing sensitive and selective electrochemical sensors for detecting heavy metal cations, emphasizing the potential of sulfonamide derivatives in environmental monitoring (Sheikh, Arshad, Asiri, & Rahman, 2018).

Biochemical and Medicinal Studies

• The compound and its derivatives have been explored for their biochemical and medicinal properties. For example, a study involving N-Cyclohexyl-N-(prop-2-en-1-yl)benzenesulfonamide discussed its potential as a precursor to biologically active sulfur-containing heterocyclic compounds (Khan, Haider, Zia-ur-Rehman, Arshad, & Shafiq, 2009).